Cas no 1207016-74-7 (1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide)

1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide structure
1207016-74-7 structure
Product Name:1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
CAS No:1207016-74-7
MF:C22H18ClN5O
MW:403.864223003387
CID:5399143
Update Time:2025-07-19

1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-pyridin-3-yltriazole-4-carboxamide
    • 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide
    • Inchi: 1S/C22H18ClN5O/c1-15-8-10-16(11-9-15)13-25-22(29)20-21(17-5-4-12-24-14-17)28(27-26-20)19-7-3-2-6-18(19)23/h2-12,14H,13H2,1H3,(H,25,29)
    • InChI Key: DWMJRXSYBMMGDE-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2Cl)C(C2=CC=CN=C2)=C(C(NCC2=CC=C(C)C=C2)=O)N=N1

1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide Pricemore >>

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Additional information on 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207016-74-7)

The compound 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207016-74-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The unique structural features of this molecule, including the triazole and pyridine moieties, contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the molecular interactions underlying its mechanism of action.

In vitro and in vivo studies have demonstrated promising results, with the compound exhibiting significant efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been optimized through systematic structural modifications. These findings position 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide as a potential candidate for further drug development.

Despite these advancements, challenges remain in translating these findings into clinical applications. Issues such as toxicity, off-target effects, and formulation stability need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the ongoing research on 1-(2-chlorophenyl)-N-[(4-methylphenyl)methyl]-5-(pyridin-3-yl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1207016-74-7) underscores its potential as a novel therapeutic agent. Continued exploration of its biological activities and optimization of its pharmacological properties will be critical in realizing its full clinical potential.

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